Cas no 2763975-99-9 (rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate)

• Product Name: rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate
• CAS No: 2763975-99-9
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• CID: 6593539
• PubChem ID: 165985448
• Update Time: 2025-05-20

rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763975-99-9
• rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate
• EN300-37343768

• Inchi： 1S/C12H14FNO2/c1-2-16-12(15)11-10(7-14-11)8-4-3-5-9(13)6-8/h3-6,10-11,14H,2,7H2,1H3/t10-,11+/m0/s1
• InChI Key： VXBJPEVFKBNPFB-WDEREUQCSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H]1CN[C@H]1C(=O)OCC

Computed Properties

• Exact Mass: 223.10085685g/mol
• Monoisotopic Mass: 223.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate

Rac-Ethyl (2R,3R)-3-(3-Fluorophenyl)Azetidine-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2763975-99-9, known as rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures with unique chemical and biological properties. The azetidine core of this molecule is further substituted with a fluorophenyl group at the 3-position and an ethyl ester group at the 2-position, making it a valuable substrate for various research applications.

Recent studies have highlighted the potential of rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate as a precursor in the synthesis of bioactive compounds. Its chiral centers at positions 2 and 3 provide a platform for exploring stereochemical effects on molecular interactions. The presence of the fluorophenyl group introduces electronic and steric effects that can modulate the compound's behavior in biological systems. This makes it an attractive candidate for investigating structure-activity relationships (SAR) in drug discovery.

One of the most notable applications of this compound is its role in the development of novel therapeutics targeting neurodegenerative diseases. Researchers have reported that derivatives of rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate exhibit promising activity against Alzheimer's disease by inhibiting key enzymes involved in amyloid-beta production. The azetidine ring's rigidity contributes to favorable binding interactions with enzyme active sites, while the fluorophenyl group enhances lipophilicity, improving drug-like properties such as bioavailability.

In addition to its therapeutic potential, this compound has been extensively studied for its catalytic applications. The chiral centers in rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate enable its use as a chiral ligand in asymmetric catalysis. Recent advancements have demonstrated its effectiveness in enantioselective synthesis of complex molecules, particularly in the construction of biologically active compounds with high enantiomeric excess (ee). This highlights its versatility across multiple domains of chemical research.

The synthesis of rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the production of enantiopure material for downstream applications.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its molecular structure and stability under various conditions. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for evaluating its suitability as a drug candidate.

In conclusion, rac-ethyl (2R,3R)-3-(3-fluorophenyl)azetidine-2-carboxylate stands out as a versatile and intriguing molecule with diverse applications in medicinal chemistry and catalysis. Its unique structural features and promising biological activities position it as a valuable tool for advancing drug discovery and chemical innovation. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.